Cas no 19875-86-6 ([4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate)

[4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate structure
19875-86-6 structure
Product Name:[4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate
CAS No:19875-86-6
MF:C20H28O8P2S
MW:490.444046974182
CID:1389139
PubChem ID:267963
Update Time:2025-04-20

[4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate Chemical and Physical Properties

Names and Identifiers

    • [4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate
    • tetraethyl sulfanediyldibenzene-4,1-diyl bis(phosphate)
    • NSC107875
    • AC1Q6SVN
    • AC1L6J8S
    • CTK4E2615
    • AR-1L6346
    • AG-K-14188
    • NSC-107875
    • tetraethyl sulfanediyldibenzene-4,1-diyl bis(phosphate); NSC107875; AC1Q6SVN; AC1L6J8S; CTK4E2615; AR-1L6346; AG-K-14188; NSC-107875;
    • DTXSID30296131
    • 19875-86-6
    • Inchi: 1S/C20H28O8P2S/c1-5-23-29(21,24-6-2)27-17-9-13-19(14-10-17)31-20-15-11-18(12-16-20)28-30(22,25-7-3)26-8-4/h9-16H,5-8H2,1-4H3
    • InChI Key: PJCQOPWSORDNJF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OP(=O)(OCC)OCC)C1C=CC(=CC=1)OP(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 490.09800
  • Monoisotopic Mass: 490.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 14
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 535.1°C at 760 mmHg
  • Flash Point: 277.4°C
  • Refractive Index: 1.544
  • PSA: 134.44000
  • LogP: 6.95760
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